Cas no 871329-81-6 ((4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid)

(4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid Properties

Names and Identifiers

• (4-Fluoro-2-(methoxycarbonyl)phenyl)boronic acid
• (4-Fluoro-2-methoxycarbonylphenyl)boronic acid
• 4-Fluoro-2-(methoxycarbonyl)benzeneboronic acid
• 4-Fluoro-2-methoxycarbonylphenylboronic acid
• [4-Fluoro-2-(methoxycarbonyl)phenyl]boronic acid
• 871329-81-6
• 4-fluoro-2-(methoxycarbonyl)phenylboronic acid
• DTXSID40660142
• (4-Fluoro-2-(methoxycarbonyl)phenyl)boronicacid
• [4-fluoro-2-(methoxycarbonyl)phenyl]boronic acid
• MFCD07363762
• CS-0112958
• (4-fluoro-2-methoxycarbonylphenyl)boronic acid
• AKOS005259758
• AS-18746
• SY239166
• DB-018004
• OYUDJHNYSVXVNK-UHFFFAOYSA-N
• SCHEMBL458104
• AB30711
• +Expand

• MDL： MFCD07363762
• InChIKey： OYUDJHNYSVXVNK-UHFFFAOYSA-N
• Inchi： 1S/C8H8BFO4/c1-14-8(11)6-4-5(10)2-3-7(6)9(12)13/h2-4,12-13H,1H3
• SMILES： O=C(C1C(B(O)O)=CC=C(F)C=1)OC

Computed Properties

• Exact Mass: 198.05000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.05
• Heavy Atom Count: 14
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: -0.70790
• PSA: 66.76000
• Refractive Index: 1.513
• Boiling Point: 360.1±52.0 °C at 760 mmHg
• Melting Point: 86-90
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 171.6±30.7 °C
• Density: 1.3±0.1 g/cm3